N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-chlorobenzamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-chlorobenzamide
• InChI: InChI=1S/C18H13ClN2O2S/c1-11(22)16-15(12-7-3-2-4-8-12)20-18(24-16)21-17(23)13-9-5-6-10-14(13)19/h2-10H,1H3,(H,20,21,23)
• InChI Key: XFSZOQSCXACSPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3
• Molecular Formula: C18H13ClN2O2S
• Molecular Weight: 356.8 g/mol

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-chlorobenzamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is known for its unique properties and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Antitumor Applications

• A study by Chua et al. (1999) investigated the antitumor activity of 2-(4-Aminophenyl)benzothiazoles, a class to which the compound belongs. The research focused on the drug's metabolism, which is crucial in its antitumor activity against various cell lines, including breast, ovarian, colon, and renal cells. The study revealed that metabolism, specifically N-acetylation, plays a significant role in the antitumor properties of these benzothiazoles (Chua et al., 1999).

Antimicrobial Agent 2. Bhatt and Sharma (2017) synthesized derivatives of 2-(5-chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-ones, chemically related to the compound . These derivatives showed moderate to excellent antimicrobial activity against various bacterial and fungal strains, indicating the potential use of such compounds as antimicrobial agents (Bhatt & Sharma, 2017).

Anticonvulsant Evaluation 3. Nath et al. (2021) synthesized and evaluated N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide derivatives for anticonvulsant activities. Their findings suggest the potential of these derivatives, including compounds similar to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-chlorobenzamide, for use in treating seizures (Nath et al., 2021).

Anticancer Potency 4. A study by Turan-Zitouni et al. (2018) on novel N′-(3-cyclohexyl/phenyl-4-(substituted phenyl)thiazole-2(3H)-ylidene)-2-[(5,6,7,8-tetrahydronaphthalen-2-yl)oxy]acetohydrazide derivatives demonstrated significant anticancer potency on various cancer cell lines. This research underscores the importance of thiazole derivatives in cancer treatment research (Turan-Zitouni et al., 2018).

Binding to Human Serum Albumin 5. Karthikeyan et al. (2017) conducted a study on the binding characteristics of a thiadiazole derivative to human serum albumin. This research is pertinent as it provides insights into the pharmacokinetic mechanisms of drugs related to the compound (Karthikeyan et al., 2017).